Cas no 473298-25-8 ((3R,4S)-4-methoxypyrrolidin-3-ol)

• Product Name: (3R,4S)-4-methoxypyrrolidin-3-ol
• CAS No: 473298-25-8
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 3992266
• PubChem ID: 9855464
• Update Time: 2025-10-18

(3R,4S)-4-methoxypyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 4-methoxy-, (3R,4S)-
• (3R,4S)-4-methoxypyrrolidin-3-ol
• 473298-25-8
• CS-0184495
• SCHEMBL6569825

• Inchi： 1S/C5H11NO2/c1-8-5-3-6-2-4(5)7/h4-7H,2-3H2,1H3/t4-,5+/m1/s1
• InChI Key： NLVZYRDCKUFONR-UHNVWZDZSA-N
• SMILES： N1C[C@H](OC)[C@H](O)C1

Computed Properties

• Exact Mass: 117.078978594Da
• Monoisotopic Mass: 117.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 41.5Ų

Additional information on (3R,4S)-4-methoxypyrrolidin-3-ol

Comprehensive Overview of (3R,4S)-4-methoxypyrrolidin-3-ol (CAS No. 473298-25-8): Properties, Applications, and Research Insights

The compound (3R,4S)-4-methoxypyrrolidin-3-ol (CAS No. 473298-25-8) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and synthetic chemistry due to its unique stereochemical properties and versatile applications. As a stereospecific building block, it plays a pivotal role in the synthesis of bioactive molecules, particularly in drug discovery and development. Researchers and industry professionals frequently search for terms like "chiral auxiliaries in drug synthesis", "pyrrolidine derivatives applications", and "CAS 473298-25-8 supplier", reflecting its relevance in modern chemistry.

Structurally, (3R,4S)-4-methoxypyrrolidin-3-ol features a pyrrolidine ring substituted with a methoxy group at the 4-position and a hydroxyl group at the 3-position, both in specific stereochemical configurations (3R,4S). This arrangement is critical for its function as a chiral intermediate in asymmetric synthesis. Recent trends highlight growing interest in green chemistry and sustainable synthesis, prompting investigations into eco-friendly routes for producing such intermediates. Searches for "stereoselective synthesis methods" and "biocatalytic approaches for chiral compounds" align with these developments.

In pharmaceutical applications, (3R,4S)-4-methoxypyrrolidin-3-ol serves as a key precursor for central nervous system (CNS) drugs and enzyme inhibitors. Its rigid pyrrolidine scaffold mimics natural alkaloids, making it valuable for designing neuroactive compounds. With the rise of personalized medicine and targeted therapies, queries like "pyrrolidine-based drug candidates 2023" and "chiral pharmacology advances" underscore its importance. The compound's stability under physiological conditions further enhances its utility in prodrug formulations.

Analytical characterization of CAS 473298-25-8 typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods ensure high purity (>98%) and confirm stereochemical integrity, addressing common search queries like "how to validate chiral purity" and "HPLC methods for pyrrolidines". Recent publications emphasize the role of machine learning in stereochemistry prediction, linking to broader discussions on AI in chemical research.

From a commercial perspective, (3R,4S)-4-methoxypyrrolidin-3-ol is available through specialized suppliers catering to contract research organizations (CROs) and academic labs. Market analyses reveal increasing demand for custom synthetic intermediates, driven by trends like orphan drug development and fragment-based drug design. Frequently searched terms such as "bulk chiral compound suppliers" and "scalable synthesis of 473298-25-8" reflect this demand.

Ongoing research explores novel derivatives of (3R,4S)-4-methoxypyrrolidin-3-ol for catalysis and material science applications. Its potential in ionic liquids and polymeric matrices aligns with searches for "smart materials from chiral molecules". As regulatory frameworks evolve, documentation for REACH compliance and GMP-grade synthesis remains crucial, addressing queries like "regulatory guidelines for chiral intermediates".

In summary, CAS 473298-25-8 exemplifies the intersection of stereochemistry, medicinal chemistry, and industrial synthesis. Its multifaceted applications respond to contemporary needs in drug innovation and sustainable chemistry, making it a compound of enduring scientific and commercial interest.